Cas no 339105-69-0 (3-((4-Chlorobenzyl)sulfonyl)-1H-1,2,4-triazole)
339105-69-0 structure
Product Name:3-((4-Chlorobenzyl)sulfonyl)-1H-1,2,4-triazole
CAS No:339105-69-0
MF:C9H8ClN3O2S
MW:257.696719169617
CID:6629520
PubChem ID:1487592
Update Time:2024-01-04
3-((4-Chlorobenzyl)sulfonyl)-1H-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
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- 339105-69-0
- 3-(4-Chloro-phenylmethanesulfonyl)-1H-[1,2,4]triazole
- SCHEMBL14027401
- 3-((4-chlorobenzyl)sulfonyl)-4H-1,2,4-triazole
- 3-((4-Chlorobenzyl)sulfonyl)-1H-1,2,4-triazole
- 3-[(4-chlorophenyl)methanesulfonyl]-1H-1,2,4-triazole
- AKOS003405590
- AKOS005101998
- 8N-353S
- 3-[(4-chlorobenzyl)sulfonyl]-4H-1,2,4-triazole
- 5-[(4-chlorophenyl)methylsulfonyl]-1H-1,2,4-triazole
- 1H-1,2,4-Triazole, 5-[[(4-chlorophenyl)methyl]sulfonyl]-
-
- Inchi: 1S/C9H8ClN3O2S/c10-8-3-1-7(2-4-8)5-16(14,15)9-11-6-12-13-9/h1-4,6H,5H2,(H,11,12,13)
- InChI Key: QPFSWEGVBIEXAU-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CS(C1=NC=NN1)(=O)=O
Computed Properties
- Exact Mass: 257.0025754g/mol
- Monoisotopic Mass: 257.0025754g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 84.1Ų
Experimental Properties
- Density: 1.528±0.06 g/cm3(Predicted)
- Boiling Point: 499.3±47.0 °C(Predicted)
- pka: 6.38±0.20(Predicted)
3-((4-Chlorobenzyl)sulfonyl)-1H-1,2,4-triazole Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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